Cas no 6156-18-9 (3,3-Dimethyl-2,4-dithiapentane)

3,3-Dimethyl-2,4-dithiapentane structure
6156-18-9 structure
Product Name:3,3-Dimethyl-2,4-dithiapentane
CAS No:6156-18-9
MF:C13H12FN3O2S2
MW:325.381683349609
CID:528244
PubChem ID:730546
Update Time:2025-04-19

3,3-Dimethyl-2,4-dithiapentane Chemical and Physical Properties

Names and Identifiers

    • Propane,2,2-bis(methylthio)-
    • 2,2-Bis(methylthio)propane
    • 3,3-Dimethyl-2,4-dithiapentane
    • 2,2-Bis(methylsulfanyl)propane
    • Acetone, dimethyl mercaptole
    • 1,6-Diaminohexane
    • SR-01000229376-1
    • VU0510758-1
    • 588-87-4
    • BIM-0047471.P001
    • 4-{[(4-fluoroanilino)carbothioyl]amino}benzenesulfonamide
    • Oprea1_527728
    • CBMicro_047412
    • SR-01000229376
    • 1-(4-fluorophenyl)-3-(4-sulfamoylphenyl)thiourea
    • 4-{[(4-Fluorophenyl)carbamothioyl]amino}benzene-1-Sulfonamide
    • 4-(3-(4-fluorophenyl)thioureido)benzenesulfonamide
    • 8JS
    • F3146-3589
    • STK022979
    • MixCom6_002356
    • BDBM50457329
    • 3-(4-FLUOROPHENYL)-1-(4-SULFAMOYLPHENYL)THIOUREA
    • CHEMBL4209613
    • VUDOFEJVAFMLEC-UHFFFAOYSA-N
    • AN-329/40396852
    • 6156-18-9
    • AKOS000488032
    • 4-{[(4-fluorophenyl)carbamothioyl]amino}benzenesulfonamide
    • Inchi: 1S/C13H12FN3O2S2/c14-9-1-3-10(4-2-9)16-13(20)17-11-5-7-12(8-6-11)21(15,18)19/h1-8H,(H2,15,18,19)(H2,16,17,20)
    • InChI Key: VUDOFEJVAFMLEC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)F)=S)(N)(=O)=O

Computed Properties

  • Exact Mass: 136.03816
  • Monoisotopic Mass: 325.035496
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.542
  • Boiling Point: 493°Cat760mmHg
  • Flash Point: 252°C
  • Refractive Index: 1.717
  • PSA: 0
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